Cas no 4038-15-7 (2,4,4'-Trimethoxybenzophenone)

2,4,4'-Trimethoxybenzophenone is a substituted benzophenone derivative characterized by methoxy groups at the 2, 4, and 4' positions. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the production of UV absorbers, photoinitiators, and specialty chemicals. Its methoxy substitutions enhance its solubility in organic solvents, facilitating its use in various reaction conditions. The compound exhibits stability under typical processing conditions, making it suitable for applications in polymer chemistry and photoresist formulations. Its structural features also contribute to its utility in the development of advanced materials with tailored optical properties.
2,4,4'-Trimethoxybenzophenone structure
2,4,4'-Trimethoxybenzophenone structure
Product Name:2,4,4'-Trimethoxybenzophenone
CAS No:4038-15-7
MF:C16H16O4
MW:272.295845031738
CID:84913
PubChem ID:254174
Update Time:2025-08-05

2,4,4'-Trimethoxybenzophenone Chemical and Physical Properties

Names and Identifiers

    • 2,4,4'-Trimethoxybenzophenone
    • (2,4-dimethoxyphenyl)-(4-methoxyphenyl)methanone
    • 2,3-DIFLUOROPHENYLACETONITRILE
    • 2,4,4'-Trimethoxy-benzophenon
    • 2,4,4'-trimethoxy-benzophenone
    • Maybridge1_005563
    • DivK1c_001851
    • MLS000861006
    • CDS1_000811
    • (2,4-dimethoxy-phenyl)-(4-methoxy-phenyl)-methanone
    • NSC-78015
    • CHEMBL1608361
    • Oprea1_837791
    • CS-0150424
    • DTXSID40291793
    • HMS557E19
    • 2,4-dimethoxy-4'-methoxybenzophenone
    • SMR000459790
    • EN300-73302
    • AS-67576
    • NSC78015
    • Z385418350
    • BDBM152505
    • SCHEMBL5902231
    • 4038-15-7
    • (2,4-dimethoxyphenyl)(4-methoxyphenyl)methanone (18)
    • (2,4-dimethoxyphenyl)(4-methoxyphenyl)methanone
    • D97417
    • VFTDVICZBGDMMB-UHFFFAOYSA-N
    • 2, 4-dimethoxy-4'-methoxybenzophenone
    • AKOS009159039
    • FT-0609775
    • MFCD00100089
    • DB-049577
    • MDL: MFCD00100089
    • Inchi: 1S/C16H16O4/c1-18-12-6-4-11(5-7-12)16(17)14-9-8-13(19-2)10-15(14)20-3/h4-10H,1-3H3
    • InChI Key: VFTDVICZBGDMMB-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=CC=1C(C1C=CC(=CC=1)OC)=O)OC
    • BRN: 1991889

Computed Properties

  • Exact Mass: 272.10500
  • Monoisotopic Mass: 272.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 44.8A^2

Experimental Properties

  • Density: 1.136
  • Melting Point: 71-73°C
  • Boiling Point: 444°Cat760mmHg
  • Flash Point: 197.9°C
  • Refractive Index: 1.547
  • PSA: 44.76000
  • LogP: 2.94340

2,4,4'-Trimethoxybenzophenone Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38

2,4,4'-Trimethoxybenzophenone Customs Data

  • HS CODE:2914509090
  • Customs Data:

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,4,4'-Trimethoxybenzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T901613-50mg
2,4,4'-Trimethoxybenzophenone
4038-15-7
50mg
$ 50.00 2022-06-02
TRC
T901613-100mg
2,4,4'-Trimethoxybenzophenone
4038-15-7
100mg
$ 70.00 2022-06-02
TRC
T901613-500mg
2,4,4'-Trimethoxybenzophenone
4038-15-7
500mg
$ 295.00 2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GW611-200mg
2,4,4'-Trimethoxybenzophenone
4038-15-7 95+%
200mg
69.0CNY 2021-07-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X50665-250mg
(2,4-Dimethoxyphenyl)(4-methoxyphenyl)methanone
4038-15-7 95%
250mg
¥18.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X50665-1g
(2,4-Dimethoxyphenyl)(4-methoxyphenyl)methanone
4038-15-7 95%
1g
¥55.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X50665-100mg
(2,4-Dimethoxyphenyl)(4-methoxyphenyl)methanone
4038-15-7 95%
100mg
¥38.0 2023-09-05
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L13580-10g
2,4,4'-Trimethoxybenzophenone, 99%
4038-15-7 99%
10g
¥1173.00 2023-02-21
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L13580-50g
2,4,4'-Trimethoxybenzophenone, 99%
4038-15-7 99%
50g
¥4520.00 2023-02-21
Enamine
EN300-73302-0.05g
(2,4-dimethoxyphenyl)(4-methoxyphenyl)methanone
4038-15-7 95%
0.05g
$19.0 2023-04-20

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